Cas no 1416438-50-0 (4-Chloro-6-fluoropyrrolo[1,2-B]pyridazine-3-carboxylic acid)

4-Chloro-6-fluoropyrrolo[1,2-B]pyridazine-3-carboxylic acid is a heterocyclic compound featuring a pyrrolopyridazine core substituted with chloro and fluoro groups, along with a carboxylic acid functionality. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro and fluoro substituents enhance electrophilic properties, facilitating nucleophilic substitution reactions, while the carboxylic acid group allows for coupling or functional group transformations. Its rigid fused-ring system contributes to stability and potential bioactivity, making it useful in the development of biologically active molecules. The compound is typically handled under controlled conditions due to its reactive sites.

4-Chloro-6-fluoropyrrolo[1,2-B]pyridazine-3-carboxylic acid structure

1416438-50-0 structure

Product Name:4-Chloro-6-fluoropyrrolo[1,2-B]pyridazine-3-carboxylic acid

CAS No:1416438-50-0

MF:C₈H₄ClFN₂O₂

MW:214.58096408844

CID:4827402

Update Time:2025-06-08

4-Chloro-6-fluoropyrrolo[1,2-B]pyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-6-FLUOROPYRROLO[1,2-B]PYRIDAZINE-3-CARBOXYLIC ACID
- 4-Chloro-6-fluoropyrrolo[1,2-B]pyridazine-3-carboxylic acid
- Inchi： 1S/C8H4ClFN2O2/c9-7-5(8(13)14)2-11-12-3-4(10)1-6(7)12/h1-3H,(H,13,14)
- InChI Key： DGGPCWSLENETNK-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=NN2C=C(C=C21)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 254
XLogP3: 1.3
Topological Polar Surface Area: 54.6

4-Chloro-6-fluoropyrrolo[1,2-B]pyridazine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM503472-1g	4-Chloro-6-fluoropyrrolo[1,2-b]pyridazine-3-carboxylicacid	1416438-50-0	97%	1g	$***	2023-03-30
Alichem	A029198350-250mg	4-Chloro-6-fluoropyrrolo[1,2-b]pyridazine-3-carboxylic acid	1416438-50-0	95%	250mg	551.46 USD	2021-06-01
Alichem	A029198350-1g	4-Chloro-6-fluoropyrrolo[1,2-b]pyridazine-3-carboxylic acid	1416438-50-0	95%	1g	1,446.90 USD	2021-06-01